Cas no 83781-02-6 ((1,5-Dimethylhexyl)ammonium (1S)-2-oxobornane-10-sulphonate)

• Product Name: (1,5-Dimethylhexyl)ammonium (1S)-2-oxobornane-10-sulphonate
• CAS No: 83781-02-6
• MF: C₁₈H₃₅NO₄S
• MW: 361.539804697037
• CID: 724732
• PubChem ID: 44146928
• Update Time: 2025-04-19

(1,5-Dimethylhexyl)ammonium (1S)-2-oxobornane-10-sulphonate Chemical and Physical Properties

Names and Identifiers

• (1,5-Dimethylhexyl)ammonium (1S)-2-oxobornane-10-sulphonate
• (1,5-Dimethylhexyl)ammonium(1S)-2-oxobornane-10-sulfonate
• 83781-02-6
• EINECS 280-779-3

• Inchi： 1S/C10H16O4S.C8H19N/c1-9(2)7-3-4-10(9,8(11)5-7)6-15(12,13)14;1-7(2)5-4-6-8(3)9/h7H,3-6H2,1-2H3,(H,12,13,14);7-8H,4-6,9H2,1-3H3/t;8-/m.0/s1
• InChI Key： IJUZWPVVLRFXDI-WDBKTSHHSA-N
• SMILES： S(CC12C(CC(CC1)C2(C)C)=O)(=O)(=O)[O-].[NH3+][C@@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 361.22867977g/mol
• Monoisotopic Mass: 361.22867977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų